N-[4-(2-{methyl[(2-methyl-1,3-thiazol-4-yl)methyl]amino}-2-oxoethoxy)phenyl]propanamide

• IUPAC Name: N-[4-[2-[methyl-[(2-methyl-1,3-thiazol-4-yl)methyl]amino]-2-oxoethoxy]phenyl]propanamide
• InChI: InChI=1S/C17H21N3O3S/c1-4-16(21)19-13-5-7-15(8-6-13)23-10-17(22)20(3)9-14-11-24-12(2)18-14/h5-8,11H,4,9-10H2,1-3H3,(H,19,21)
• InChI Key: QQCNKCZNWQAKDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)OCC(=O)N(C)CC2=CSC(=N2)C
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of similar thiazole-containing compounds involves multistep reactions, often starting from basic thiazole derivatives. For example, a novel series of bi-heterocyclic propanamides was synthesized starting from ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate, which underwent various reactions including S-substitution and reactions with electrophiles to obtain the desired compounds. These processes highlight the complexity and the necessity of precise conditions for the synthesis of thiazole-containing propanamides (Abbasi et al., 2020).

Molecular Structure Analysis

The molecular structure of thiazole-containing compounds is characterized by detailed spectroscopic techniques, including IR, 1H-NMR, 13C-NMR, and mass spectrometry. These techniques provide insights into the molecular framework and the arrangement of atoms within the compound, essential for understanding its chemical behavior and interactions (Abbasi et al., 2020).

Chemical Reactions and Properties

Thiazole compounds are known for their reactivity and ability to undergo various chemical reactions, including electrophilic substitutions and S-substitution reactions. These reactions are pivotal in modifying the compound's structure to enhance its chemical properties or to produce derivatives with specific functions (Abbasi et al., 2020).

Physical Properties Analysis

The physical properties of thiazole-containing compounds, such as melting points, solubility, and crystalline structure, are crucial for their application in various fields. These properties are determined using techniques like X-ray diffraction and solubility tests in different solvents, providing insights into the compounds' stability and behavior in various environments.

Chemical Properties Analysis

Thiazole compounds exhibit a range of chemical properties, including biological activity against enzymes like urease. Their chemical stability, reactivity, and interactions with biological molecules are of significant interest for developing therapeutic agents. The urease inhibitory potential of thiazole derivatives, for example, demonstrates their potential in medicinal chemistry (Abbasi et al., 2020).